6-(5-Ethylthieno[2,3-b]thiophen-3-yl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(5-ethylthieno[2,3-b]thiophen-3-yl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14N4OS3/c1-3-12-8-13-14(9-24-17(13)25-12)16-21-22-15(19-20-18(22)26-16)10-4-6-11(23-2)7-5-10/h4-9H,3H2,1-2H3
• InChI Key: LWPCNUMJFWKEHY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)SC=C2C3=NN4C(=NN=C4S3)C5=CC=C(C=C5)OC
• Molecular Formula: C18H14N4OS3
• Molecular Weight: 398.5 g/mol
• CAS No.: 537017-20-2

Description

6-(5-Ethylthieno[2,3-b]thiophen-3-yl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C18H14N4OS3 and its molecular weight is 398.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

This compound belongs to a class of chemicals that have been studied for their pharmacological potentials, including anti-inflammatory, analgesic, antimicrobial, antioxidant, and anticancer activities. For instance, derivatives of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole have been synthesized and evaluated for their anti-inflammatory and analgesic potentials, showing significant activity with very low ulcerogenic index for potent compounds (Amir, Kumar, & Javed, 2007). Additionally, compounds within this class have demonstrated antimicrobial activity against a variety of bacterial and fungal strains, including E. coli and Aspergillus species, which could lead to new antimicrobial agents (Swamy et al., 2006).

Antioxidant and Anticancer Activity

The antioxidant and anticancer activities of derivatives bearing structural similarities to 6-(5-Ethylthieno[2,3-b]thiophen-3-yl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been a focus of recent studies. Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have shown to possess antioxidant activity superior to that of well-known antioxidants like ascorbic acid. This indicates the potential of these compounds in combating oxidative stress-related diseases (Tumosienė et al., 2020). Furthermore, certain derivatives have been identified with potent anticancer activity against human glioblastoma and breast cancer cell lines, underscoring their potential in developing new anticancer therapies (Tumosienė et al., 2020).

Mesomorphic Behavior and Liquid Crystal Applications

The structural configuration of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole derivatives also opens research avenues in materials science, specifically in the synthesis and characterization of liquid crystalline compounds. Such compounds have shown promising mesomorphic behaviors, including enantiotropic nematic and smectic A phases, which are valuable for applications in display technologies and optoelectronic devices (Tomma, Rou'il, & Al-dujaili, 2009).